Cas no 72306-37-7 (Methyl 2-cyclobutylacetate)

• Product Name: Methyl 2-cyclobutylacetate
• CAS No: 72306-37-7
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD07776816
• CID: 549445
• PubChem ID: 12512039
• Update Time: 2025-06-13

Methyl 2-cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyclobutylacetate
• Cyclobutaneacetic acid,methyl ester
• CYCLOBUTYL-ACETIC ACID METHYL ESTER
• AG-G-84522
• ANW-63471
• CTK5D5875
• methyl cyclobutyl acetate
• Methyl-cyclobutylacetat
• SureCN3631878
• SCHEMBL3631878
• methyl cyclobutylacetate
• BS-42788
• DTXSID30500902
• CYCLOBUTYL-HYDROXYPHENYLACETIC ACID
• XCA30637
• 5-SulfoisophthalicAcidDimethylEsterSodiumSalt
• AKOS006284152
• EN300-783067
• MFCD07776816
• SGXHANSUXZAOSN-UHFFFAOYSA-N
• J-522009
• SY011890
• 72306-37-7
• DB-091365

• MDL： MFCD07776816
• Inchi： 1S/C7H12O2/c1-9-7(8)5-6-3-2-4-6/h6H,2-5H2,1H3
• InChI Key： SGXHANSUXZAOSN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCC1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 158.4°C at 760 mmHg
• Flash Point: 42.3°C
• Refractive Index: 1.444
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 2-cyclobutylacetate

Methyl 2-cyclobutylacetate (CAS No. 72306-37-7): A Comprehensive Overview in Modern Chemical Research

Methyl 2-cyclobutylacetate, identified by the CAS number 72306-37-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester, characterized by its cyclobutyl moiety and acetate group, has garnered attention due to its versatile applications and structural properties. The compound's unique molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel agrochemicals and therapeutic agents.

The chemical structure of Methyl 2-cyclobutylacetate consists of a cyclobutane ring attached to an acetate functional group, with a methyl ester at one end. This configuration imparts distinct reactivity and stability, making it a preferred choice for various chemical transformations. The cyclobutyl group, in particular, introduces steric hindrance that can influence reaction pathways and product yields, which is a critical consideration in drug design and synthesis.

In recent years, Methyl 2-cyclobutylacetate has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The compound's ability to undergo selective modifications allows for the creation of diverse derivatives with tailored pharmacological properties. For instance, studies have demonstrated its utility in generating novel cyclobutyl-containing heterocycles, which exhibit promising biological activities.

The synthesis of Methyl 2-cyclobutylacetate typically involves the esterification of 2-cyclobutanone with methanol under acidic conditions. This reaction is catalyzed by conventional acid catalysts such as sulfuric acid or more modern solid acid catalysts that offer higher selectivity and reduced environmental impact. Recent advancements in green chemistry have led to the development of eco-friendly synthetic routes, emphasizing the use of biodegradable solvents and renewable feedstocks. These innovations align with the growing demand for sustainable chemical processes in pharmaceutical manufacturing.

Beyond its synthetic significance, Methyl 2-cyclobutylacetate has been investigated for its physicochemical properties, which are crucial for understanding its behavior in biological systems. The compound exhibits moderate solubility in organic solvents, making it suitable for formulation in drug delivery systems. Additionally, its stability under various storage conditions enhances its practicality as an industrial chemical intermediate. These attributes have positioned it as a candidate for large-scale production in pharmaceutical plants.

Recent research has also delved into the spectroscopic characterization of Methyl 2-cyclobutylacetate, employing techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for industrial applications. The NMR data, particularly the proton NMR spectrum, reveals characteristic signals corresponding to the cyclobutyl ring and acetate groups, confirming the identity of the compound.

The pharmacological potential of Methyl 2-cyclobutylacetate has not gone unnoticed by academic researchers. Studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This finding underscores its relevance in developing novel therapeutic strategies for chronic inflammatory diseases. Furthermore, computational modeling has been employed to predict the binding interactions between Methyl 2-cyclobutylacetate derivatives and biological targets, providing a rational framework for structure-activity relationship studies.

In conclusion, Methyl 2-cyclobutylacetate (CAS No. 72306-37-7) represents a compelling compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists developing new drugs and agrochemicals. As research continues to uncover its potential, this compound is poised to play an increasingly vital role in advancing modern chemical science.